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Compound of Interest

Compound Name: 5-tert-Butyl-m-xylene

Cat. No.: B1265441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the characterization and performance of

5-tert-butyl-m-xylene and its key derivatives. It is designed to assist researchers, scientists,

and professionals in the drug development field in understanding the synthesis, properties, and

potential applications of these compounds. This document presents objective data, detailed

experimental protocols, and comparative analysis with alternative compounds, facilitating

informed decisions in research and development.

Physicochemical Properties
5-tert-Butyl-m-xylene serves as a crucial starting material for the synthesis of various

derivatives, most notably nitrated and acylated compounds used in the fragrance and

pharmaceutical industries. The introduction of different functional groups significantly alters the

physicochemical properties of the parent molecule. A summary of these properties for 5-tert-
butyl-m-xylene and its prominent derivatives is presented below.
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Property
5-tert-Butyl-m-
xylene

Musk Xylene
(5-tert-butyl-
2,4,6-trinitro-
m-xylene)

Musk Ketone
(4'-tert-Butyl-
2',6'-dimethyl-
3',5'-
dinitroacetoph
enone)

5-tert-
Butylisophthal
ic acid

CAS Number 98-19-1[1][2][3] 81-15-2[4] 81-14-1
2359-09-3[5][6]

[7]

Molecular

Formula
C12H18[1][2] C12H15N3O6[4] C14H18N2O5 C12H14O4[5][6]

Molecular Weight

( g/mol )
162.27[1][2] 297.26[4] 294.30 222.24[6]

Appearance
Colorless

liquid[8]

Yellowish

crystalline

solid[9][10]

Light yellow

powder[11]

White to off-white

solid[5]

Melting Point

(°C)
-22[2] 112.5-114.5[10] 133.5-136.5[11] >300[7]

Boiling Point (°C) 207-209[2] >200[12] Not available Not available

Solubility

Insoluble in

water; soluble in

organic solvents.

[9]

Insoluble in

water; soluble in

ethanol and

ether.[12]

Soluble in water.

Limited solubility

in water; soluble

in acetone and

ethanol.[5]

Comparative Analysis with Alternative Compounds
Nitro-musks derived from 5-tert-butyl-m-xylene, such as musk xylene, have historically been

used as fragrance ingredients. However, due to environmental and health concerns, their use

has declined, and alternative fragrance compounds like polycyclic and macrocyclic musks have

gained prominence.[13][14]
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Compound Class
Representative
Compound(s)

Key Characteristics
Physicochemical
Properties (Typical)

Nitro Musks
Musk Xylene, Musk

Ketone

Strong, persistent

musk odor; excellent

fixatives.[15]

High molecular

weight, crystalline

solids, lipophilic.[4][12]

Polycyclic Musks
Galaxolide (HHCB),

Tonalide (AHTN)

Clean, sweet,

powdery musk odor;

widely used in

consumer products.

[14]

Log Kow: 5.7-5.9;

Water Solubility: 1.25-

1.75 mg/L.[16]

Macrocyclic Musks
Muscone,

Ambrettolide

Structurally similar to

natural musks; often

have complex and

animalic notes.[15]

High molecular

weight, variable

structures (ketones,

lactones).

Alicyclic Musks
Helvetolide,

Romandolide

Fruity and pear-like

musk notes.

Structurally different

from other musk

classes.

Experimental Protocols
Synthesis of 5-tert-Butyl-m-xylene (Friedel-Crafts
Alkylation)
Objective: To synthesize 5-tert-butyl-m-xylene by the alkylation of m-xylene with tert-butyl

chloride using a Lewis acid catalyst.

Materials:

m-Xylene

tert-Butyl chloride

Anhydrous aluminum chloride (AlCl3) or Ferric chloride (FeCl3)

Dichloromethane (solvent)
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Ice

Hydrochloric acid (10% solution)

Sodium bicarbonate (5% solution)

Anhydrous sodium sulfate

Separatory funnel, round-bottom flask, condenser, magnetic stirrer, heating mantle.

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

dissolve m-xylene in dichloromethane.

Cool the flask in an ice bath.

Slowly add anhydrous aluminum chloride to the stirred solution.

Gradually add tert-butyl chloride to the reaction mixture.

After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for 1-2 hours.

Quench the reaction by slowly pouring the mixture over crushed ice and 10% HCl.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and again

with water.

Dry the organic layer over anhydrous sodium sulfate.

Filter and remove the solvent by rotary evaporation.

The resulting crude product can be purified by distillation.
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Synthesis of Musk Xylene (Nitration of 5-tert-Butyl-m-
xylene)
Objective: To synthesize musk xylene by the nitration of 5-tert-butyl-m-xylene.

Materials:

5-tert-Butyl-m-xylene

Fuming nitric acid

Concentrated sulfuric acid

Ethanol

Ice bath, beaker, stirring rod.

Procedure:

Prepare a nitrating mixture by carefully adding concentrated sulfuric acid to fuming nitric acid

in a beaker cooled in an ice bath.

Slowly add 5-tert-butyl-m-xylene to the cold, stirred nitrating mixture. Maintain the

temperature below 10°C.

After the addition, continue stirring for an additional 2 hours, allowing the mixture to slowly

warm to room temperature.

Pour the reaction mixture onto crushed ice, which will cause the crude musk xylene to

precipitate.

Filter the solid product and wash it thoroughly with cold water.

Recrystallize the crude product from ethanol to obtain purified musk xylene.

Characterization Techniques
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The synthesized compounds should be characterized using standard analytical techniques to

confirm their identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide

detailed information about the molecular structure. For example, the ¹H NMR of 5-tert-butyl-
m-xylene will show characteristic signals for the tert-butyl protons, methyl protons, and

aromatic protons.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule. For instance, the nitrated derivatives will show strong absorption bands

corresponding to the nitro group (NO₂) stretching vibrations.

Mass Spectrometry (MS): MS provides information about the molecular weight and

fragmentation pattern of the compound, confirming its molecular formula.

Gas Chromatography (GC): GC can be used to assess the purity of the synthesized

compounds and to separate mixtures of isomers.

Reaction Pathways and Workflows
The synthesis of key derivatives of 5-tert-butyl-m-xylene involves multi-step reaction

pathways. These can be visualized to better understand the chemical transformations.
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Friedel-Crafts Alkylation

Nitration

Friedel-Crafts Acylation & Nitration

m-Xylene

5-tert-Butyl-m-xylene
+ t-Butyl Chloride / AlCl3

t-Butyl Chloride

AlCl3

Musk Xylene

+ HNO3 / H2SO4

Acylated Intermediate

+ Acetyl Chloride / AlCl3

HNO3 / H2SO4

Acetyl_Chloride Musk Ketone+ HNO3 / H2SO4

Click to download full resolution via product page

Caption: Synthesis pathways for major derivatives of 5-tert-butyl-m-xylene.

Synthesis Purification

Characterization

Reactants Reaction Crude Product Aqueous Workup Recrystallization / Distillation Pure Product

NMR

IR

MS
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Caption: General experimental workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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